Cas no 2097938-55-9 (3-Methoxy-pyridin-4-ylamine hydrochloride)

• Product Name: 3-Methoxy-pyridin-4-ylamine hydrochloride
• CAS No: 2097938-55-9
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• MDL: MFCD31693654
• CID: 4778935
• Update Time: 2026-02-27

3-Methoxy-pyridin-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-pyridin-4-ylamine hydrochloride
• SB35350

• MDL： MFCD31693654
• Inchi： 1S/C6H8N2O.ClH/c1-9-6-4-8-3-2-5(6)7;/h2-4H,1H3,(H2,7,8);1H
• InChI Key： ICZFTARJAADAPU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=NC=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Topological Polar Surface Area: 48.1

Additional information on 3-Methoxy-pyridin-4-ylamine hydrochloride

Comprehensive Overview of 3-Methoxy-pyridin-4-ylamine hydrochloride (CAS No. 2097938-55-9)

3-Methoxy-pyridin-4-ylamine hydrochloride (CAS No. 2097938-55-9) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, characterized by its pyridine core and methoxy functional group, has garnered significant attention due to its potential applications in drug discovery and material science. Its hydrochloride salt form enhances solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for 3-Methoxy-pyridin-4-ylamine derivatives has surged, driven by their role in developing novel therapeutic agents. Researchers are particularly interested in its amine functionality, which allows for versatile chemical modifications. This compound is often explored in the context of kinase inhibitors and central nervous system (CNS) targeting molecules, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of 3-Methoxy-pyridin-4-ylamine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and salt formation. Its purity and stability are critical for reproducible results, making quality control a focal point for manufacturers. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity.

From an SEO perspective, users frequently search for terms like "3-Methoxy-pyridin-4-ylamine hydrochloride synthesis", "CAS 2097938-55-9 applications", and "pyridine derivatives in drug development". These queries reflect the compound's relevance in cutting-edge research. Additionally, its association with green chemistry and sustainable synthesis methods has become a trending topic, as the scientific community seeks eco-friendly alternatives.

Safety and handling of 3-Methoxy-pyridin-4-ylamine hydrochloride are also common concerns. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its storage conditions—typically in a cool, dry environment—ensure long-term stability and prevent degradation.

In summary, 3-Methoxy-pyridin-4-ylamine hydrochloride (CAS No. 2097938-55-9) is a versatile compound with broad applications in medicinal chemistry and beyond. Its unique structural features and adaptability make it a valuable tool for researchers aiming to innovate in fields such as drug design, catalysis, and material science. As scientific advancements continue, this compound is poised to play an even more significant role in addressing global health and technological challenges.